(2,5-Dimethylfuran-3-yl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone
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Description
(2,5-Dimethylfuran-3-yl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H20FNO4S and its molecular weight is 365.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound (2,5-Dimethylfuran-3-yl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone has been involved in various synthetic and characterization studies within the realm of organic chemistry. Research has focused on the synthesis and structural analysis of related compounds, demonstrating the versatility of sulfonyl and piperidinyl groups in creating bioactive molecules. For instance, studies have been conducted on the synthesis of dimethyl sulfomycinamate through a multistep process involving Bohlmann-Rahtz heteroannulation reactions, showcasing the compound's potential as a precursor in antibiotic synthesis (Bagley et al., 2005).
Antimicrobial Activity
Compounds bearing structural similarities to this compound have been evaluated for their antimicrobial properties. A series of oxime derivatives synthesized from 2,4-difluorophenyl(piperidin-4-yl)methanone oxime demonstrated significant in vitro antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Mallesha & Mohana, 2014).
Structural Exploration
The structural and molecular analysis of compounds related to this compound has provided insights into their potential applications. Studies involving X-ray crystallography have been pivotal in understanding the conformational and crystallographic characteristics of these molecules. Such research offers foundational knowledge for future applications in material science and drug development (Naveen et al., 2015).
Bioactive Heterocycle Development
Research into the synthesis of novel bioactive heterocycles has involved compounds structurally related to this compound. These efforts have led to the development of molecules with potential therapeutic applications, including antiproliferative activities. The detailed characterization and evaluation of these compounds underscore their importance in the ongoing search for new medicinal agents (Prasad et al., 2018).
Properties
IUPAC Name |
(2,5-dimethylfuran-3-yl)-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO4S/c1-12-11-17(13(2)24-12)18(21)20-9-7-16(8-10-20)25(22,23)15-5-3-14(19)4-6-15/h3-6,11,16H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHIOBVBUIQEZPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.